Cas no 2171742-47-3 (5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-2-methylpentanoic acid)

• Product Name: 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-2-methylpentanoic acid
• CAS No: 2171742-47-3
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6223438
• PubChem ID: 165526442
• Update Time: 2025-08-04

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-2-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-2-methylpentanoic acid
• 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methoxybutanamido]-2-methylpentanoic acid
• 2171742-47-3
• EN300-1497188

• Inchi： 1S/C26H32N2O6/c1-17(25(30)31)8-7-14-27-24(29)23(13-15-33-2)28-26(32)34-16-22-20-11-5-3-9-18(20)19-10-4-6-12-21(19)22/h3-6,9-12,17,22-23H,7-8,13-16H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： PBHFTPGVRMQJND-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCCCC(C(=O)O)C)=O)CCOC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 114Ų

Additional information on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-2-methylpentanoic acid

Comprehensive Overview of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-2-methylpentanoic acid (CAS No. 2171742-47-3)

The compound 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-2-methylpentanoic acid (CAS No. 2171742-47-3) is a highly specialized peptide derivative with significant applications in pharmaceutical research and bioconjugation chemistry. Its complex structure, featuring a fluorenylmethyloxycarbonyl (Fmoc) protecting group and a methoxybutanamido side chain, makes it a valuable intermediate in the synthesis of peptide-based therapeutics and drug delivery systems. Researchers are increasingly interested in this compound due to its potential role in targeted drug design and biomarker discovery.

In recent years, the demand for custom peptide synthesis and modified amino acids has surged, driven by advancements in precision medicine and proteomics. The Fmoc-protected moiety in CAS 2171742-47-3 ensures stability during solid-phase peptide synthesis (SPPS), a technique widely used to create therapeutic peptides and antibody-drug conjugates (ADCs). This aligns with the growing trend of personalized therapies, where peptide modifications play a pivotal role in enhancing bioavailability and receptor binding affinity.

Another key feature of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-2-methylpentanoic acid is its compatibility with click chemistry and cross-coupling reactions, which are essential for bioconjugation applications. The methoxybutanamido group provides a versatile handle for further functionalization, enabling researchers to attach fluorescent probes, PEG linkers, or targeting ligands. This flexibility is critical in cancer research and diagnostic imaging, where site-specific labeling is paramount.

From a synthetic chemistry perspective, the compound’s methylpentanoic acid backbone contributes to its lipophilicity, a property often exploited in CNS drug development to improve blood-brain barrier (BBB) penetration. This has sparked interest in its use for neurodegenerative disease research, particularly in the context of amyloid-targeting peptides and tau protein inhibitors. The Fmoc group also facilitates high-throughput screening, making it a staple in combinatorial chemistry libraries.

In the realm of green chemistry, CAS 2171742-47-3 is notable for its potential in solvent-free peptide coupling strategies, reducing the environmental footprint of large-scale peptide production. As sustainability becomes a priority in pharmaceutical manufacturing, such innovations are gaining traction. Additionally, its stability under microwave-assisted synthesis conditions aligns with the push for faster reaction times and energy-efficient protocols.

For researchers exploring structure-activity relationships (SAR), the compound’s stereochemical purity and modular design offer insights into peptide folding and conformational stability. These attributes are crucial for designing next-generation biologics, including peptide vaccines and GPCR modulators. The rise of AI-driven drug discovery has further amplified interest in such building blocks, as they enable rapid in silico modeling of peptide-protein interactions.

In summary, 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methoxybutanamido-2-methylpentanoic acid (CAS No. 2171742-47-3) represents a multifaceted tool for modern drug development. Its applications span therapeutic peptide engineering, diagnostic probe synthesis, and materials science, reflecting the compound’s adaptability to cutting-edge research. As the scientific community continues to unravel its potential, this compound is poised to remain at the forefront of innovative chemistry and biomedical breakthroughs.